Cas no 87999-23-3 (2-acetamido-1-benzothiophene-3-carboxylic acid)

2-Acetamido-1-benzothiophene-3-carboxylic acid is a heterocyclic compound featuring a benzothiophene core functionalized with an acetamido group at the 2-position and a carboxylic acid at the 3-position. This structure lends itself to applications in medicinal chemistry and organic synthesis, particularly as a versatile intermediate for the development of pharmacologically active molecules. The acetamido and carboxylic acid moieties provide reactive sites for further derivatization, enabling the synthesis of analogs with tailored properties. Its well-defined chemical structure ensures consistency in research and industrial applications. The compound’s stability and solubility profile further enhance its utility in synthetic workflows, making it a valuable building block in drug discovery and material science.

2-acetamido-1-benzothiophene-3-carboxylic acid structure

87999-23-3 structure

Product Name:2-acetamido-1-benzothiophene-3-carboxylic acid

CAS No:87999-23-3

MF:C₁₁H₉NO₃S

MW:235.259061574936

CID:648927

PubChem ID:20493679

Update Time:2025-06-07

2-acetamido-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-3-carboxylic acid, 2-(acetylamino)-
- 2-acetamido-1-benzothiophene-3-carboxylic acid
- EN300-28276021
- SCHEMBL8329259
- 87999-23-3
- Inchi： 1S/C11H9NO3S/c1-6(13)12-10-9(11(14)15)7-4-2-3-5-8(7)16-10/h2-5H,1H3,(H,12,13)(H,14,15)
- InChI Key： VSQIVTQJBJNQBS-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)O)C2C=CC=CC1=2)NC(C)=O

Computed Properties

Exact Mass: 235.03031432g/mol
Monoisotopic Mass: 235.03031432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 94.6Å²

2-acetamido-1-benzothiophene-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28276021-0.05g	2-acetamido-1-benzothiophene-3-carboxylic acid	87999-23-3	95.0%	0.05g	$455.0	2025-03-19
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Enamine	EN300-28276021-0.5g	2-acetamido-1-benzothiophene-3-carboxylic acid	87999-23-3	95.0%	0.5g	$520.0	2025-03-19
Enamine	EN300-28276021-1.0g	2-acetamido-1-benzothiophene-3-carboxylic acid	87999-23-3	95.0%	1.0g	$541.0	2025-03-19
Enamine	EN300-28276021-2.5g	2-acetamido-1-benzothiophene-3-carboxylic acid	87999-23-3	95.0%	2.5g	$1063.0	2025-03-19
Enamine	EN300-28276021-5.0g	2-acetamido-1-benzothiophene-3-carboxylic acid	87999-23-3	95.0%	5.0g	$1572.0	2025-03-19
Enamine	EN300-28276021-10.0g	2-acetamido-1-benzothiophene-3-carboxylic acid	87999-23-3	95.0%	10.0g	$2331.0	2025-03-19
Enamine	EN300-28276021-1g	2-acetamido-1-benzothiophene-3-carboxylic acid	87999-23-3		1g	$541.0	2023-09-09
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